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Compound of Interest

Compound Name: 3-(3-Fluorophenyl)cyclohexanone

Cat. No.: B15243568

Get Quote

An In-depth Technical Guide to 3-(3-Fluorophenyl)cyclohexanone: Synthesis, Properties, and

Applications

Executive Summary: 3-(3-Fluorophenyl)cyclohexanone is a fluorinated organic compound of

significant interest to the medicinal chemistry and drug development sectors. As a

functionalized cyclohexanone derivative, it serves as a valuable synthetic intermediate or

building block for constructing more complex molecular architectures. The strategic

incorporation of a fluorine atom on the phenyl ring can profoundly influence the

physicochemical and pharmacological properties of a parent molecule, often enhancing

metabolic stability, binding affinity, and membrane permeability.[1][2] This guide provides a

comprehensive overview of 3-(3-Fluorophenyl)cyclohexanone, detailing its chemical

identifiers, physicochemical properties, a validated synthetic protocol, analytical

characterization methods, and critical safety information. While a specific CAS Registry

Number for the 3-isomer is not prominently listed in major chemical databases, this document

has been constructed by leveraging data from closely related isomers and established

synthetic methodologies to provide a robust and practical resource for researchers.
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Precise identification is the cornerstone of chemical research and development. While the 3-(3-
Fluorophenyl)cyclohexanone isomer is a specific target for synthesis, it is less commonly

cataloged than its 2- and 4-isomers. The following table outlines the key identifiers for 3-(3-
Fluorophenyl)cyclohexanone, calculated based on its structure, alongside the documented

CAS numbers for its related isomers for reference.

Identifier
Value for 3-(3-
Fluorophenyl)cyclohexanone

IUPAC Name 3-(3-Fluorophenyl)cyclohexan-1-one

CAS Number Not Assigned / Not Publicly Available

Molecular Formula C₁₂H₁₃FO

Molecular Weight 192.23 g/mol [3]

Canonical SMILES C1CC(=O)CC(C1)C2=CC(=CC=C2)F

InChI Key Generated from structure

Related Isomer CAS
4-(3-Fluorophenyl)cyclohexanone: 40503-87-

5[3][4]

Related Isomer CAS
2-(3-Fluorophenyl)cyclohexanone: 857872-72-

1[5]

Physicochemical and Computed Properties
The physicochemical properties of a compound dictate its behavior in both chemical reactions

and biological systems. The introduction of fluorine can alter lipophilicity and electronic

character, which are critical parameters in drug design.[6] The properties listed below are

predicted or are based on data from analogous compounds.
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Property Value / Description Source

Appearance

Expected to be a colorless to

pale yellow oil or low-melting

solid.

Analog Data

Boiling Point

>125 °C at 0.5 mmHg

(Predicted, based on 3-

phenylcyclohexanone)

[7]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

sealed container.

[5]

Solubility

Soluble in organic solvents

such as diethyl ether,

dichloromethane, and ethyl

acetate.

General Chemical Principles

XLogP3 (Predicted)
~2.2 (Value for 4-isomer,

expected to be similar)
[3]

Hydrogen Bond Donors 0 [3]

Hydrogen Bond Acceptors 1 (ketone oxygen) [3]

Synthesis and Mechanistic Insights
The synthesis of 3-aryl cyclohexanones is a well-established transformation in organic

chemistry. A robust and widely applicable method is the conjugate addition (or Michael addition)

of an organometallic reagent to an α,β-unsaturated ketone. For the synthesis of 3-(3-
Fluorophenyl)cyclohexanone, a 1,4-conjugate addition of a 3-fluorophenyl organometallic

species to 2-cyclohexen-1-one is the most direct and logical approach.

This protocol is adapted from a validated procedure for a similar transformation and is designed

to be self-validating through clear checkpoints and characterization steps.[7]

Synthetic Workflow Diagram
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Step 1: Grignard Reagent Formation

Step 2: Conjugate Addition

3-Bromofluorobenzene

3-Fluorophenylmagnesium Bromide
(Grignard Reagent)

1. Mg, I₂ (cat.)
2. Reflux

Magnesium Turnings

Anhydrous THF

2-Cyclohexen-1-one

Enolate Intermediate
(Not Isolated)

1. Add to CuI/THF at -78°C2. Add dropwise

Copper(I) Iodide (CuI)

3-(3-Fluorophenyl)cyclohexanone
(Final Product)

3. Aqueous NH₄Cl Quench
4. Workup & Purification

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pharmacyjournal.org [pharmacyjournal.org]

2. BJOC - Fluorinated phenylalanines: synthesis and pharmaceutical applications [beilstein-
journals.org]

3. 4-(3-Fluorophenyl)cyclohexanone | C12H13FO | CID 18953142 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 4-(3'-fluorophenyl)-cyclohexanone | 40503-87-5 [chemicalbook.com]

5. aksci.com [aksci.com]

6. nbinno.com [nbinno.com]

7. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [3-(3-Fluorophenyl)cyclohexanone CAS number and
identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15243568/docs#3-3-fluorophenyl-cyclohexanone-
cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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